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Compound of Interest

Compound Name: R5C3

Cat. No.: B1339523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation and application of R5C3, a

potent inhibitor of the Murine Double Minute 2 (MDM2) protein. These protocols are intended

for research use only.

Introduction
R5C3 is a small molecule inhibitor of MDM2, a key negative regulator of the p53 tumor

suppressor protein. By disrupting the MDM2-p53 interaction, R5C3 can stabilize p53, leading to

the reactivation of the p53 signaling pathway. This can induce cell cycle arrest and apoptosis in

cancer cells that harbor wild-type p53. R5C3 is a valuable tool for studying the MDM2-p53 axis

and for preclinical investigations into novel cancer therapies.

Chemical Information:

Property Value

CAS Number 753504-14-2

Molecular Formula C₃₃H₂₈N₂O₆

Molecular Weight 548.59 g/mol
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Mechanism of Action: The MDM2-p53 Signaling
Pathway
Under normal physiological conditions, MDM2 acts as an E3 ubiquitin ligase, targeting p53 for

proteasomal degradation and thereby maintaining low intracellular levels of p53. In many

cancers, MDM2 is overexpressed, leading to excessive degradation of p53 and allowing cancer

cells to evade apoptosis and proliferate uncontrollably. R5C3 inhibits the binding of MDM2 to

p53, preventing p53 degradation and allowing its accumulation in the nucleus. Activated p53

can then transcriptionally activate its target genes, resulting in cell cycle arrest or apoptosis.
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Figure 1: Simplified MDM2-p53 signaling pathway and the action of R5C3.

Solution Preparation Protocol
3.1. Materials:

R5C3 powder (CAS 753504-14-2)
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Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

3.2. Preparation of Stock Solution (e.g., 10 mM):

Pre-weighing: Due to the small quantities typically used, it is advisable to order R5C3 in pre-

weighed vials if possible. If working from a larger amount of powder, use a calibrated

analytical balance in a chemical fume hood.

Calculation: To prepare a 10 mM stock solution, use the following formula:

Volume of DMSO (in L) = [Mass of R5C3 (in g)] / [0.01 mol/L * 548.59 g/mol ]

Example: For 1 mg of R5C3: Volume of DMSO = 0.001 g / (0.01 mol/L * 548.59 g/mol ) =

0.000182 L = 182 µL.

Reconstitution:

Aseptically add the calculated volume of DMSO to the vial containing the R5C3 powder.

Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the stock solution aliquots at -20°C for short-term storage (weeks) or -80°C for long-

term storage (months). Protect from light.

3.3. Preparation of Working Solutions:
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Prepare working solutions by diluting the stock solution in the appropriate cell culture medium

immediately before use.

Example for a 10 µM working solution from a 10 mM stock:

Perform a 1:1000 dilution.

For 1 mL of working solution, add 1 µL of the 10 mM stock solution to 999 µL of cell culture

medium.

Mix gently by pipetting or inverting the tube.

Quantitative Data Summary for Solution Preparation:

Parameter Value

Stock Solution Concentration 10 mM (recommended)

Solvent DMSO

Storage Temperature -20°C (short-term) or -80°C (long-term)

Example Working Concentration 1-20 µM (cell-based assays)

Experimental Protocols
4.1. Cell-Based Proliferation/Viability Assay (e.g., MTT or CellTiter-Glo®):

This protocol is a general guideline and should be optimized for your specific cell line and

experimental conditions.

Seed cells in a
96-well plate

Incubate for 24h
(allow cells to attach)

Treat with varying
concentrations of R5C3

Incubate for
24-72h

Perform viability assay
(e.g., MTT, CellTiter-Glo®)

Read absorbance/
luminescence

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1339523?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for R5C3, an MDM2
Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1339523#step-by-step-guide-for-r5c3-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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